3-((3-Methoxyphenyl)thio)propanoic acid

• Molecular Formula: C10H12O3S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)sulfanylpropanoic acid
• InChI: InChI=1S/C10H12O3S/c1-13-8-3-2-4-9(7-8)14-6-5-10(11)12/h2-4,7H,5-6H2,1H3,(H,11,12)
• InChI Key: SIQQKUCPVWPAFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)SCCC(=O)O

Description

3-((3-Methoxyphenyl)thio)propanoic acid is a useful research compound. Its molecular formula is C10H12O3S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methoxythiophenol (5.70 g, 41 mmol) was placed in a flask with acrylic acid (2.36 g, 33 mmol) and stirred at room temperature for 113.8 hours. The reaction mixture was dissolved in ether and extracted with 10% Na2CO3. The aqueous layer was acidified with concentrated HCl, extracted with ether, dried over MgSO4, and concentrated in vacuo to give the 3-(3-methoxyphenylthio)propanoic acid (2.55 g , 37%) as a white solid: mp 39°-42° C.; 1H NMR (CDCl3) 300 MHz 7.21 (m, 1H) 6.91 (m, 2H) 6.77 (d, J=8.3 Hz, 1H) 3.79 (s, 3H) 3.16 (t, J=7.5 Hz, 2H) 2.68 (t, J=7.3 Hz, 2H).